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Compound of Interest

Compound Name: Carvacryl methyl ether

Cat. No.: B1346814 Get Quote

Essential Safety and Handling Guide for
Carvacryl Methyl Ether
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Carvacryl methyl ether in a laboratory setting. It is intended

for researchers, scientists, and drug development professionals to ensure safe and compliant

use of this chemical.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling Carvacryl methyl ether, a comprehensive approach to personal protection is

crucial to minimize exposure and ensure safety. The following table summarizes the required

PPE.
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Protection Type Required Equipment Specifications and Rationale

Eye and Face Protection
Safety Goggles or a Face

Shield

Must be worn at all times to

protect against splashes.

Standard safety glasses are

not sufficient.

Skin Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended for splash

protection. For prolonged

contact, consider heavier-duty

gloves. Always inspect gloves

for degradation or punctures

before use and replace them

immediately if contaminated.

Laboratory Coat

A flame-resistant lab coat

should be worn to protect

against splashes and spills.

Closed-Toe Shoes

Footwear that fully covers the

feet is mandatory to protect

against spills.

Respiratory Protection
NIOSH-Approved Respirator

with Organic Vapor Cartridges

Required when working

outside of a certified chemical

fume hood, during large-

volume transfers, or when

there is a potential for

inhalation exposure. A full-face

respirator may be necessary if

eye and respiratory protection

are both required and splash

hazards are significant.

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to a strict operational workflow is essential for the safe handling of Carvacryl
methyl ether.

1. Preparation and Engineering Controls:

Always handle Carvacryl methyl ether in a well-ventilated area, preferably within a certified

chemical fume hood.

Ensure that a safety shower and eyewash station are readily accessible and unobstructed.

Assemble all necessary equipment and reagents before beginning work to minimize

movement and potential for spills.

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat and closed-toe shoes.

Don safety goggles or a face shield.

Wear the appropriate chemical-resistant gloves.

3. Handling and Use:

Carefully open the container, avoiding splashes.

Use appropriate tools (e.g., pipettes, spatulas) to transfer the chemical.

Keep containers of Carvacryl methyl ether closed when not in use to minimize the release

of vapors.

4. Post-Handling:

Decontaminate any surfaces that may have come into contact with the chemical.

Properly remove and dispose of contaminated gloves.

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.
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5. Storage:

Store Carvacryl methyl ether in a tightly sealed container in a cool, dry, and well-ventilated

area.

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan: Managing Carvacryl Methyl Ether
Waste
Proper disposal of Carvacryl methyl ether and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

Collect all liquid waste containing Carvacryl methyl ether in a designated, properly labeled,

and sealed waste container.[1][2]

The waste container should be made of a material compatible with organic solvents.

Do not mix Carvacryl methyl ether waste with incompatible chemicals.

2. Solid Waste:

Dispose of any solid waste contaminated with Carvacryl methyl ether (e.g., paper towels,

gloves, pipette tips) in a separate, labeled solid waste container.[1]

3. Labeling:

Clearly label all waste containers with "Hazardous Waste," the full chemical name

("Carvacryl methyl ether"), and any other components of the waste stream.[2]

4. Storage of Waste:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure waste containers are kept closed except when adding waste.[2]
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5. Final Disposal:

Arrange for the disposal of all hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1][2]

Never dispose of Carvacryl methyl ether down the drain.[1][2]

Quantitative Data Summary
The following table provides key quantitative data for Carvacryl methyl ether.

Property Value Source

CAS Number 6379-73-3 [3]

Molecular Formula C₁₁H₁₆O [3]

Molecular Weight 164.24 g/mol [4]

Density 0.936 g/mL at 20°C

Boiling Point 217.7°C at 760 mmHg

Flash Point 75°C

Experimental Workflow: Safe Handling of Carvacryl
Methyl Ether
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Caption: Workflow for the safe handling of Carvacryl methyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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